Cas no 1609406-81-6 (4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride)

• Product Name: 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride
• CAS No: 1609406-81-6
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• MDL: MFCD13186609
• CID: 4608692
• Update Time: 2025-06-19

4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-methyl-1-piperazinyl)propoxy]benzaldehyde hydrochloride
• 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride

• MDL： MFCD13186609
• Inchi： 1S/C15H22N2O2.ClH/c1-16-8-10-17(11-9-16)7-2-12-19-15-5-3-14(13-18)4-6-15;/h3-6,13H,2,7-12H2,1H3;1H
• InChI Key： NJRPNTUEBWAAGS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCN1CCN(C)CC1.Cl

Additional information on 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride

Introduction to 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride (CAS No. 1609406-81-6)

4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride, with the CAS number 1609406-81-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine moiety and a benzaldehyde group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride consists of a benzaldehyde moiety linked to a piperazine ring through a propoxy chain. The presence of the piperazine ring, particularly the 4-methyl substitution, imparts significant biological activity and pharmacological properties to the molecule. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the importance of 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to selectively target these enzymes suggests its utility in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride has shown promise in modulating receptor activity. A study conducted by a team at the University of California, Los Angeles (UCLA), found that this compound can effectively bind to and modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. This finding opens up new avenues for its application in treating disorders related to GPCR dysfunction, such as certain types of cancer and cardiovascular diseases.

The synthesis of 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride has been extensively studied, with several efficient routes reported in the literature. One notable method involves the reaction of 3-(4-methylpiperazin-1-yl)propanol with 4-formylphenyl chloroformate, followed by hydrolysis and subsequent conversion to the hydrochloride salt. This synthetic pathway is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride, including its solubility, stability, and bioavailability, have been thoroughly investigated. These properties are crucial for optimizing its formulation and delivery methods. For example, its good solubility in aqueous solutions facilitates its use in injectable formulations, while its stability under various conditions ensures reliable performance during storage and transportation.

Clinical trials involving 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 4-3-(4-Methyl-1-piperazinyl)propoxybenzaldehyde Hydrochloride (CAS No. 1609406-81-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.